Cas no 387-59-7 (Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)- (9CI)
• CAS No: 387-59-7
• MF: C₂₂H₃₁FO₅
• MW: 394.476950883865
• CID: 315437
• PubChem ID: 23616837
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6-fluoro-11,17,21-trihydroxy-16-methyl-, (6a,11b,16a)- (9CI)
• 6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methylpregn-4-ene-3,20-dione
• 6-O-A-D-GLC-D-FRU
• Isomaltulose
• ISOMALTULOSE HYDRATE
• PALATINOSE HYDRATE
• PALATINOSE MONOHYDRATE
• 6.ALPHA.-FLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
• EINECS 206-861-0
• (6alpha,11beta,16alpha)-6-fluoro-11,17,21-trihydroxy-16-methylpregn-4-ene-3,20-dione
• UNII-86K01RBU61
• 6-Fluoro-11,17,21-trihydroxy-16-methylpregn-4-ene-3,20-dione, (6alpha,11beta,16alpha)-
• PREGN-4-ENE-3,20-DIONE, 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYL-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• 387-59-7
• Q27269745
• 6-FLUORO-11,17,21-TRIHYDROXY-16-METHYLPREGN-4-ENE-3,20-DIONE, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• NS00041776
• 86K01RBU61
• SCHEMBL11311598
• 6.ALPHA.-FLUORO-16.ALPHA.-METHYL-.DELTA.4-PREGNENE-11,17,21-TRIOL-3,20-DIONE

• Inchi： 1S/C22H31FO5/c1-11-6-14-13-8-16(23)15-7-12(25)4-5-20(15,2)19(13)17(26)9-21(14,3)22(11,28)18(27)10-24/h7,11,13-14,16-17,19,24,26,28H,4-6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19-,20+,21+,22+/m1/s1
• InChI Key： JXOONFORBFAKIN-AFYJWTTESA-N
• SMILES： F[C@@H]1C2=CC(CC[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@](C(CO)=O)([C@H](C)C[C@H]3[C@@H]2C1)O)O)=O

Computed Properties

• Exact Mass: 394.21600
• Monoisotopic Mass: 394.21555225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 1.97560